N-(cyanomethyl)-5-methoxy-2-methyl-1-benzofuran-3-carboxamide

• IUPAC Name: N-(cyanomethyl)-5-methoxy-2-methyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C13H12N2O3/c1-8-12(13(16)15-6-5-14)10-7-9(17-2)3-4-11(10)18-8/h3-4,7H,6H2,1-2H3,(H,15,16)
• InChI Key: WFIOOGPXDMZSHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC)C(=O)NCC#N
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

“N-(cyanomethyl)-5-methoxy-2-methyl-1-benzofuran-3-carboxamide” is a complex organic compound. The “N-(cyanomethyl)” part refers to a cyanomethyl group attached to a nitrogen atom. The “5-methoxy-2-methyl-1-benzofuran-3-carboxamide” part suggests the presence of a benzofuran ring, which is a type of aromatic organic compound, with methoxy, methyl, and carboxamide functional groups attached at the 5th, 2nd, and 3rd positions respectively.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a benzofuran ring. Unfortunately, without specific data or a known synthesis method, it’s difficult to predict the exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Nanomaterials, for example, often exhibit novel or enhanced physical and chemical properties compared to bulk material.

Safety And Hazards

Safety and hazards would also depend on the exact structure and properties of the compound. As a general rule, compounds containing cyanomethyl groups should be handled with care as they can be harmful if swallowed.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the components of the compound, it could potentially be useful in the synthesis of various heterocycles or in inducing systemic acquired resistance in plants.